(Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-(4-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15NO4S2/c1-22-13-6-4-12(5-7-13)19-17(21)16(25-18(19)24)10-11-3-8-14(20)15(9-11)23-2/h3-10,20H,1-2H3/b16-10-
• InChI Key: DMRZXGVZZLWXMJ-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/SC2=S
• Molecular Formula: C18H15NO4S2
• Molecular Weight: 373.4 g/mol

Description

(Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H15NO4S2 and its molecular weight is 373.44. The purity is usually 95%.
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Scientific Research Applications

Biochemical Diagnostic Applications

A key application of related compounds is in the diagnostic field. In a study by Bräutigam et al., the biochemical hallmarks of tyrosine hydroxylase deficiency were explored, emphasizing reliable diagnostic strategies. The study highlighted the importance of cerebrospinal fluid investigations revealing characteristic metabolite constellations, which included low concentrations of homovanillic acid (HVA) and 3-methoxy-4-hydroxyphenylethyleneglycol, in the presence of normal reference range 5-hydroxyindolacetic acid concentrations. The research emphasized the necessity of a standardized lumbar puncture protocol and adequate age-related reference values for the diagnosis of neurometabolic disorders (Bräutigam et al., 1998).

Chemical Metabolite Identification

Another significant application is in the identification of chemical metabolites. Kavanagh et al. identified a series of metabolites of 3-(4-methoxybenzoyl)-1-pentylindole (RCS-4), a synthetic indole-derived cannabimimetic, in urine samples. This study utilized gas chromatography-mass spectrometry to identify metabolites that were tentatively identified as products of various chemical reactions including aromatic monohydroxylation, dihydroxylation, and O-demethylation among others. This research is crucial for understanding the metabolic pathways and potential toxicological implications of synthetic compounds (Kavanagh et al., 2012).

Drug Efficacy and Metabolism Studies

Compounds similar to (Z)-5-(4-hydroxy-3-methoxybenzylidene)-3-(4-methoxyphenyl)-2-thioxothiazolidin-4-one have been used in clinical trials to understand the efficacy and metabolism of drugs. For instance, Siwers et al. conducted an initial clinical trial on zimelidine, a serotonin uptake inhibitor, and studied its pharmacologic effects by monitoring variables like plasma levels of the parent compound and its metabolites. The study provided insights into the selective inhibition of serotonin uptake in central monoamine neurons, offering a potential pharmacological tool for future CNS research (Siwers et al., 1977).

Environmental Monitoring and Biomonitoring

Research by Scherer et al. in 2020 focused on the environmental monitoring of fragrance chemicals like lysmeral in cosmetic products. Their study developed a method for the analysis of lysmeral metabolites in urine samples, providing insights into the broad exposure of the population to such compounds. The research highlighted a significant decline in metabolites over the years and emphasized the need for efforts to reduce exposure to these fragrance chemicals (Scherer et al., 2020).